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An In-depth Technical Guide to the Structural Analysis of 3-(Tetrazol-5-yl)phenylboronic acid

Abstract
3-(Tetrazol-5-yl)phenylboronic acid is a molecule of significant interest in medicinal chemistry

and materials science, acting as a critical building block for novel therapeutics and functional

materials.[1][2] Its unique structure, combining the versatile reactivity of a boronic acid with the

bioisosteric properties of a tetrazole ring, necessitates a multi-faceted analytical approach for

complete structural elucidation and characterization. This guide provides a comprehensive

framework for the structural analysis of this compound, detailing the rationale behind each

technique, presenting step-by-step experimental protocols, and offering insights into the

interpretation of complex data. We will explore a synergistic workflow encompassing

spectroscopic, crystallographic, and computational methods, ensuring the scientific rigor

required for research, development, and regulatory compliance.

Introduction: The Molecular Architecture and Its
Significance
3-(Tetrazol-5-yl)phenylboronic acid merges two pharmacologically crucial moieties on a

phenyl scaffold. The boronic acid group is renowned for its ability to form reversible covalent

bonds with diols, a mechanism exploited in sensors and enzyme inhibitors, particularly serine

proteases.[1][3][4][5] The tetrazole ring serves as a metabolically stable bioisostere for the
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carboxylic acid group, offering similar acidity and hydrogen bonding capabilities while improving

pharmacokinetic profiles.[6][7]

A thorough structural analysis is paramount. It not only confirms the identity and purity of the

synthesized compound but also provides critical insights into its three-dimensional

conformation, potential tautomeric forms, and intermolecular interactions. This knowledge is

fundamental to understanding its structure-activity relationship (SAR), optimizing its properties

for drug development, and ensuring batch-to-batch consistency in manufacturing.

Core Physicochemical Properties
A summary of the key identifiers and properties for 3-(Tetrazol-5-yl)phenylboronic acid is

presented below.

Property Value Reference(s)

Molecular Formula C₇H₇BN₄O₂ [1][8][9]

Molecular Weight 189.97 g/mol [1][8]

CAS Number 775351-30-9 [1][8][9]

Appearance Off-white to white solid/powder [1][10]

Purity (Typical) ≥95-97% (HPLC) [1][9][11]

Solubility
Soluble in DMSO, DMF,

Methanol
[6]

Storage Conditions Store at 0-8°C, desiccated [1]

Key Structural Features
The molecule's behavior is dictated by the interplay of its three primary components: the

boronic acid, the tetrazole ring, and the central phenyl ring. Understanding these components

is the first step in designing a robust analytical strategy.
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Caption: Key functional moieties and their inherent properties.

The Analytical Workflow: A Synergistic Approach
No single technique can fully characterize this molecule. A logical, multi-step workflow is

essential, where each analysis provides complementary information, building a complete

structural picture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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